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Compound of Interest

Compound Name: Triphenylene-d12

Cat. No.: B100180 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the core distinctions between triphenylene

(C₁₈H₁₂) and its deuterated isotopologue, Triphenylene-d12 (C₁₈D₁₂). The substitution of

hydrogen with deuterium atoms imparts significant, measurable differences in the

physicochemical and spectroscopic properties of the molecule. Understanding these

differences is critical for applications ranging from mechanistic studies in drug metabolism to

the development of advanced organic electronic materials.

Core Physicochemical and Spectroscopic
Differences
The primary distinction between triphenylene and Triphenylene-d12 is the isotopic substitution

of all twelve hydrogen atoms with deuterium. This seemingly subtle change at the atomic level

manifests in several key property differences, which are summarized below.

Structural and Molecular Properties
The fundamental structural difference lies in the isotopic composition of the C-H versus C-D

bonds. This underpins all other observed differences in their chemical and physical behavior.
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Figure 3: Analytical Workflow

Obtain Samples:
Triphenylene & Triphenylene-d12

Mass Spectrometry (MS) ¹H NMR Spectroscopy Infrared (IR) Spectroscopy

Observe M⁺ at m/z ≈ 228
Observe M⁺ at m/z ≈ 240

Aromatic signals present
No signals observed

C-H stretches (~3050 cm⁻¹)
C-D stretches (~2250 cm⁻¹)

Confirm Identity and
Isotopic Purity
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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